Perphenazine-d4
Overview
Description
Perphenazine-d4 is the deuterium labeled Perphenazine . Perphenazine is a typical antipsychotic drug. Chemically, it is classified as a piperazinyl phenothiazine . It has been in clinical use for decades . It is available as oral tablets containing 2 mg, 4 mg, 8 mg, and 16 mg of perphenazine .
Molecular Structure Analysis
The molecular formula of Perphenazine-d4 is C21H22D4ClN3OS . Its average mass is 407.993 Da and its monoisotopic mass is 407.173615 Da .
Scientific Research Applications
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Perphenazine for Schizophrenia Treatment
- Scientific Field : Psychiatry .
- Application Summary : Perphenazine is an old antipsychotic drug (typical or first-generation) formulated in the 1950s with an effectiveness similar to another antipsychotic drug called haloperidol. It is used for the treatment of schizophrenia .
- Methods of Application : Perphenazine is administered orally to patients with schizophrenia .
- Results or Outcomes : It was found that perphenazine was no better or worse than other older antipsychotic drugs in treating the symptoms of schizophrenia .
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Perphenazine for Nausea and Vomiting
- Scientific Field : Gastroenterology .
- Application Summary : Perphenazine is used for the control of severe nausea and vomiting in adults .
- Methods of Application : Perphenazine is administered orally or intramuscularly to control severe nausea and vomiting .
- Results or Outcomes : Perphenazine has been found to be effective in controlling severe nausea and vomiting .
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Perphenazine for Anxiety Treatment
- Scientific Field : Psychiatry .
- Application Summary : Perphenazine is used in combination with other drugs to treat anxiety .
- Methods of Application : Perphenazine is administered orally in combination with other drugs like Amitriptyline .
- Results or Outcomes : Perphenazine has been found to be effective in treating moderate to severe anxiety when used in combination with other drugs .
-
Perphenazine for Depression Treatment
- Scientific Field : Psychiatry .
- Application Summary : Perphenazine is used in combination with other drugs to treat depression .
- Methods of Application : Perphenazine is administered orally in combination with other drugs like Amitriptyline .
- Results or Outcomes : Perphenazine has been found to be effective in treating moderate to severe depression when used in combination with other drugs .
Safety And Hazards
Perphenazine, the parent compound of Perphenazine-d4, has several safety considerations. It can cause movement disorders such as restlessness, shaking, and tremors . It is not approved for use in older adults with dementia-related psychosis . Users are advised to avoid inhalation and contact with skin, eyes, and clothing as the material may be an irritant .
properties
IUPAC Name |
2-[4-[3-(2-chloro-1,3,7,9-tetradeuteriophenothiazin-10-yl)propyl]piperazin-1-yl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClN3OS/c22-17-6-7-21-19(16-17)25(18-4-1-2-5-20(18)27-21)9-3-8-23-10-12-24(13-11-23)14-15-26/h1-2,4-7,16,26H,3,8-15H2/i2D,4D,6D,16D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGCVKNLCSQQDEP-WNJORUDBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=CC(=C2C(=C1)SC3=C(N2CCCN4CCN(CC4)CCO)C(=C(C(=C3)[2H])Cl)[2H])[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClN3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Perphenazine-d4 | |
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